2,5,6-Triamino-4-Benzyloxypyrimidine

• CAS No.: 19916-72-4
• Molecular Formula: C11H13N5O
• Molecular Weight: 231.25 g/mol
• IUPAC Name: 6-phenylmethoxypyrimidine-2,4,5-triamine
• InChI: InChI=1S/C11H13N5O/c12-8-9(13)15-11(14)16-10(8)17-6-7-4-2-1-3-5-7/h1-5H,6,12H2,(H4,13,14,15,16)
• InChI Key: QGOLEGLENLEGAL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=NC(=NC(=C2N)N)N

Description

2,5,6-Triamino-4-Benzyloxypyrimidine is a useful research compound. Its molecular formula is C11H13N5O and its molecular weight is 231.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Sodium dithionite is added in portions to a suspension of 17 g 5-nitroso-2,4-diamino-6-benzyloxy-primidine (8) in 300 mL H2O at 50° C. until the red nitroso compound is fully reduced. The free base is separated out by adding aqueous ammonia. The crude product is cooled, suctioned off and crystallized from water, to which activated charcoal and a trace of sodium dithionite is added yielding 9.

Synthesis routes and methods II

Procedure details

To a suspension of 2,6-diamino-4-benzyloxy-5-nitrosopyrimidine (0.3 g, 1.28 mmol) in water (10 ml) at 50° C. was added sodium dithionite (0.48 g, 2.76 mmol) in portions over 5 h. The reaction mixture was stirred at room temperature overnight, heated again to 50° C. and a further quantity of sodium dithionite (0.4 g) was added. After stirring for a further 12 h, the reaction mixture was cooled to room temperature, and the solution was adjusted to pH 7 with aqueous ammonia solution (0.2 ml). The resultant fine yellow solid which deposited was collected, washed with water and recrystallised from hot water (0.11 g, 35%), m.p. 130-135° C.; νmax/cm−1 3394 (NH2), 3033 (C6H5); δH (200 MHz, d6-DMSO) 5.36 (2H, s, OCH2), 5.40 (2H, s, NH2), 5.81 (2H, s, NH2), 7.39-7.56 (5H, m, C6H5).